1-(indolin-1-yl)-2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H26N4O3S/c1-23-20-8-4-5-9-21(20)26(30(23,28)29)18-11-13-24(14-12-18)16-22(27)25-15-10-17-6-2-3-7-19(17)25/h2-9,18H,10-16H2,1H3
• InChI Key: VPIYCSCZXIDLCU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C22H26N4O3S
• Molecular Weight: 426.5 g/mol

Description

1-(indolin-1-yl)-2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H26N4O3S and its molecular weight is 426.54. The purity is usually 95%.
BenchChem offers high-quality 1-(indolin-1-yl)-2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(indolin-1-yl)-2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures, including those similar to the one , often undergo synthesis through methodologies that provide insights into chemical reactivity and structural stability. For example, Govindhan et al. (2017) detailed the synthesis and spectroscopic characterization of a compound using a click chemistry approach, emphasizing the importance of thermal stability analyses such as TGA and DSC techniques, and single-crystal XRD for structural confirmation. This research highlights the intricate processes involved in synthesizing and characterizing compounds with potential for biological applications (Govindhan et al., 2017).

Biological Applications and Molecular Docking

Research into the biological applications of compounds, including their interactions with proteins, is crucial for understanding their potential therapeutic effects. Molecular docking studies, for instance, offer insights into the interaction mechanisms between compounds and biological targets. The work by Buemi et al. (2013) on indole derivatives showcases the evaluation of neuroprotective agents, demonstrating how structural modifications can enhance antioxidant properties and receptor affinity, providing a pathway for designing dual-effective agents for neurodegenerative diseases treatment (Buemi et al., 2013).

Antimicrobial and Anticonvulsant Activities

Compounds with thiadiazole moieties have been explored for their antimicrobial and anticonvulsant activities. The work by Fayed et al. (2021) on indolinone incorporated thiosemicarbazone, thiazole, and piperidinosulfonyl moieties as anticonvulsant agents underlines the potential of such compounds in medical research, highlighting in vivo screening and toxicity studies (Fayed et al., 2021).